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Compound of Interest

Tert-butyl 4'-methylbiphenyl-2-
Compound Name:
carboxylate

Cat. No.: B056878

An In-depth Technical Guide to Tert-butyl 4'-
methylbiphenyl-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 4'-methylbiphenyl-2-
carboxylate, a versatile building block utilized in organic synthesis. This document details its
molecular structure, physicochemical properties, and established synthesis protocols.

Quantitative Data Summary

The following table summarizes the key quantitative and physical data for tert-butyl 4'-
methylbiphenyl-2-carboxylate.
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Property Value References
Molecular Formula C1sH2002 [1112113114]
Molecular Weight 268.35 g/mol [11[2][5]

CAS Number 114772-36-0 [11[2113][4][6]
Appearance Pale yellow opaque oil [2]

Purity > 99% (HPLC) 2]

Storage Temperature 2°C-8°C [11[3]

CC1=CC=C(C=C1)C2=CC=C
SMILES [1][5]
C=C2C(=0)OC(C)(C)C

tert-butyl 4'-methyl-[1,1'-
IUPAC Name _ [3]
biphenyl]-2-carboxylate

Molecular Structure

Tert-butyl 4'-methylbiphenyl-2-carboxylate consists of a biphenyl core structure. A methyl
group is attached at the 4'-position of one phenyl ring, and a tert-butyl carboxylate group is
attached at the 2-position of the other phenyl ring. The tert-butyl group is a bulky functional
group which can influence the molecule's steric properties and solubility in nonpolar solvents.
[2] This compound is also known by its synonym, 4'-Methyl-biphenyl-2-carboxylic acid tert-butyl
ester.[1][2][3]

Experimental Protocols: Synthesis

A documented method for the preparation of tert-butyl 4'-methylbiphenyl-2-carboxylate
involves the esterification of 4'-methyl-2-biphenylcarboxylic acid.[7]

Protocol: Synthesis via Acid-Catalyzed Esterification[7]

This process involves the reaction of 4'-methyl-2-biphenylcarboxylic acid with isobutene,
utilizing an acid catalyst.[7]

o Starting Materials:
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[e]

4'-methyl-2-biphenylcarboxylic acid (can be prepared by hydrolyzing 2-cyano-4'-
methylbiphenyl).[7]

[e]

Isobutene

o

Acid catalyst (e.g., sulfuric acid)

[¢]

An organic solvent such as toluene

e Procedure:

o The starting material, 4'-methyl-2-biphenylcarboxylic acid, is dissolved in a suitable
organic solvent (e.g., toluene).

o An acid catalyst is introduced into the mixture.

o Isobutene is then reacted with the 4'-methyl-2-biphenylcarboxylic acid in the presence of
the catalyst.

o The reaction can be carried out under mild conditions, including ambient temperatures.[7]

o Following the reaction, the mixture is worked up to isolate the final product, tert-butyl 4'-
methyl-2-biphenylcarboxylate. This may involve neutralization, extraction, and purification
steps like crystallization.[7]

This method is noted for its high yield and suitability for industrial-scale production without the
need for hazardous solvents or complex procedures.[7]

Another approach involves a one-pot synthesis starting from 4'-methyl-2-cyanobiphenyl.[8]

Protocol: One-Pot Synthesis from 4'-methyl-2-cyanobiphenyl[8]

e Procedure:

o In a single reaction vessel, 4'-methyl-2-cyanobiphenyl is hydrolyzed under acidic
conditions for approximately 24 hours to produce 4'-methyl-2-biphenylcarboxylic acid.[8]
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o Excess water is removed from the reaction mixture by refluxing with a water-immiscible
organic solvent.[8]

o An alcohol and an esterification catalyst (such as sulfuric acid) are added to the vessel.[8]

o The mixture is then heated to facilitate the esterification reaction, yielding the desired tert-
butyl 4'-methylbiphenyl-2-carboxylate.[3]

Visualization of Molecular Connectivity

The following diagram illustrates the logical connectivity of the primary functional groups within
the tert-butyl 4'-methylbiphenyl-2-carboxylate molecule.
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Caption: Connectivity of functional groups in the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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